Cas no 954085-56-4 (N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide)

• Product Name: N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide
• CAS No: 954085-56-4
• MF: C₂₂H₂₆FN₃O₃
• MW: 399.458549022675
• CID: 5959017
• PubChem ID: 16893141
• Update Time: 2025-06-07

N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide
• F5024-0208
• N'-(4-fluorophenyl)-N-[4-(2-phenylmorpholin-4-yl)butyl]ethanediamide
• AKOS024491098
• N'-(4-fluorophenyl)-N-[4-(2-phenylmorpholin-4-yl)butyl]oxamide
• VU0630264-1
• 954085-56-4
• N1-(4-fluorophenyl)-N2-(4-(2-phenylmorpholino)butyl)oxalamide

• Inchi： 1S/C22H26FN3O3/c23-18-8-10-19(11-9-18)25-22(28)21(27)24-12-4-5-13-26-14-15-29-20(16-26)17-6-2-1-3-7-17/h1-3,6-11,20H,4-5,12-16H2,(H,24,27)(H,25,28)
• InChI Key： XGQWFHLGMSRYCZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(NCCCCN1CCOC(C2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 399.19581986g/mol
• Monoisotopic Mass: 399.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide

Research Briefing on N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide (CAS: 954085-56-4)

N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide (CAS: 954085-56-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties. The compound's unique structural features, including the fluorophenyl and morpholine moieties, suggest its potential as a modulator of specific biological targets, making it a subject of interest for drug discovery efforts.

Recent studies have explored the synthesis and optimization of N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide, with a focus on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility of research findings and facilitating further investigations into its biological activity.

In vitro and in vivo studies have demonstrated that N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide exhibits promising activity against certain disease models. For instance, preliminary data suggest that the compound may interact with specific protein targets involved in inflammatory pathways, potentially offering a novel approach to treating inflammatory diseases. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability as a drug candidate.

Despite these encouraging findings, challenges remain in the development of N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structural modifications and comprehensive toxicity studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N'-(4-fluorophenyl)-N-4-(2-phenylmorpholin-4-yl)butylethanediamide represents a promising candidate for drug development, with its unique chemical structure and biological activity warranting further investigation. Continued research into its mechanism of action, optimization of its pharmacological properties, and evaluation of its safety profile will be crucial for realizing its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing chemical biology and medicinal chemistry research.